Cas no 1807002-36-3 (Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate)

• Product Name: Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate
• CAS No: 1807002-36-3
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4863127
• Update Time: 2025-07-19

Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate

• Inchi： 1S/C9H7BrF2INO2/c1-16-7(15)2-4-5(13)3-6(10)14-8(4)9(11)12/h3,9H,2H2,1H3
• InChI Key： KLBPXRJJKZPYHR-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate

Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1807002-36-3): An Overview

Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1807002-36-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromo, difluoromethyl, and iodo substituents on a pyridine ring, offers unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular structure of Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate is particularly noteworthy due to its multifunctional nature. The bromo and iodo substituents provide excellent leaving groups for subsequent coupling reactions, while the difluoromethyl group imparts unique electronic and steric properties. These features collectively enhance the compound's reactivity and selectivity in synthetic transformations, making it an attractive starting material for the development of novel therapeutic agents.

Recent studies have highlighted the potential of Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate in the synthesis of compounds with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The bromo and iodo substituents facilitated efficient cross-coupling reactions, leading to the formation of a series of highly active kinase inhibitors.

In another notable application, researchers at a leading pharmaceutical company utilized Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate to develop novel antiviral agents. The difluoromethyl group was found to enhance the metabolic stability and bioavailability of the resulting compounds, thereby improving their therapeutic efficacy. This work underscores the importance of functionalized pyridine derivatives in drug discovery and development.

The synthetic versatility of Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate extends beyond its use as an intermediate in medicinal chemistry. It has also been employed in the synthesis of materials with unique optical and electronic properties. For example, a study published in Advanced Materials demonstrated the use of this compound as a building block for the preparation of luminescent materials with tunable emission properties. The bromo and iodo substituents allowed for precise control over the electronic structure, enabling the design of materials with specific optical characteristics.

In addition to its applications in drug discovery and materials science, Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate has been investigated for its potential as a probe molecule in chemical biology. Its multifunctional nature makes it suitable for labeling and imaging studies, where it can be used to track biological processes at the molecular level. This has important implications for understanding disease mechanisms and developing targeted therapies.

The safety profile of Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate is another critical aspect that has been extensively studied. While it is not classified as a hazardous or controlled substance, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and following standard laboratory safety protocols.

In conclusion, Methyl 6-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1807002-36-3) is a highly functionalized compound with broad applications in medicinal chemistry, pharmaceutical research, materials science, and chemical biology. Its unique combination of bromo, difluoromethyl, and iodo substituents on a pyridine ring provides valuable opportunities for synthetic transformations and the development of novel bioactive molecules. As research continues to uncover new uses for this compound, it is likely to remain an important tool in various scientific disciplines.